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Compound of Interest

Compound Name: (+)-7'-Methoxylariciresinol

Cat. No.: B12380351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Despite a comprehensive literature search, the primary scientific publication

detailing the initial isolation, characterization, and specific biological activities of (+)-7'-
Methoxylariciresinol could not be located. While it is known to be a lignan glucoside isolated

from Cyclea racemosa, specific quantitative data (e.g., IC50 values), detailed experimental

protocols for its isolation and synthesis, and defined signaling pathways are not available in the

public domain. This guide, therefore, provides a broader overview of lignans, the phytochemical

landscape of the Cyclea genus, and general methodologies applicable to the study of such

compounds, to serve as a foundational resource.

Introduction to Lignans and the Cyclea Genus
Lignans are a large group of polyphenolic compounds derived from the oxidative dimerization

of two phenylpropanoid units. They are widely distributed in the plant kingdom and are known

to possess a range of biological activities, including anticancer, antioxidant, and anti-

inflammatory properties. The structural diversity of lignans contributes to their varied

pharmacological effects.

The genus Cyclea, belonging to the family Menispermaceae, is a source of various bioactive

compounds. Phytochemical investigations of this genus have predominantly focused on

alkaloids, with numerous studies reporting the isolation and characterization of compounds with

anti-inflammatory, cytotoxic, and other pharmacological activities. While the presence of lignans
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like (+)-7'-Methoxylariciresinol in Cyclea racemosa has been noted in chemical databases,

detailed studies on these specific constituents are scarce.

Chemical Properties of (+)-7'-Methoxylariciresinol
Based on available information, the key chemical properties of (+)-7'-Methoxylariciresinol are

summarized below.

Property Value

Compound Name (+)-7'-Methoxylariciresinol

Compound Type Lignan Glucoside

Source Cyclea racemosa

CAS Number 1426550-86-8

Molecular Formula C₂₁H₂₆O₇

Molecular Weight 390.43 g/mol

Potential Biological Activities (Inferred from Related
Compounds)
While specific biological activity data for (+)-7'-Methoxylariciresinol is unavailable, the

broader class of lignans has been extensively studied. This allows for inferences about its

potential therapeutic applications.
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Biological Activity
Description of Lignan
Activity

Potential Relevance for
Research

Anticancer

Many lignans exhibit cytotoxic

effects against various cancer

cell lines. They can induce

apoptosis, inhibit cell

proliferation, and interfere with

tumor angiogenesis.

Investigation of the cytotoxic

and antiproliferative effects of

(+)-7'-Methoxylariciresinol

against a panel of cancer cell

lines would be a primary area

of interest.

Anti-inflammatory

Lignans have been shown to

modulate inflammatory

pathways by inhibiting the

production of pro-inflammatory

cytokines and enzymes such

as cyclooxygenase (COX) and

lipoxygenase (LOX).

Studies on the ability of (+)-7'-

Methoxylariciresinol to

suppress inflammatory

responses in cellular and

animal models of inflammation

are warranted.

Antioxidant

The phenolic nature of lignans

imparts them with potent

antioxidant properties, allowing

them to scavenge free radicals

and protect against oxidative

stress.

Evaluation of the antioxidant

capacity of (+)-7'-

Methoxylariciresinol through

various in vitro assays would

be a valuable initial screening

step.

Methodologies for Lignan Research
The following sections outline general experimental protocols that are typically employed in the

study of novel lignans. These methodologies can serve as a template for the investigation of

(+)-7'-Methoxylariciresinol.

Isolation and Purification of Lignans from Plant Material
A general workflow for the isolation and purification of lignans from a plant source like Cyclea

racemosa is depicted below.
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Dried and Powdered Plant Material
(e.g., Cyclea racemosa)

Solvent Extraction
(e.g., Methanol, Ethanol)

Liquid-Liquid Partitioning
(e.g., with n-Hexane, Ethyl Acetate, n-Butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Preparative HPLC

Isolated Lignan
((+)-7'-Methoxylariciresinol)

 

Simple Aromatic Precursors

Functional Group Interconversions

Key Coupling Reaction
(e.g., Oxidative Coupling)

Cyclization to form Lignan Core

Final Modifications and Deprotection

Target Lignan

(+)-7'-Methoxylariciresinol

NF-κB Pathway

Inhibition

MAPK Pathway
Modulation

PI3K/Akt Pathway

Inhibition

Apoptosis Pathway

Induction

Inflammation

Cell Survival & Proliferation

Cancer Cell Death
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To cite this document: BenchChem. [An In-depth Technical Guide to (+)-7'-
Methoxylariciresinol and Related Lignans]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380351#7-methoxylariciresinol-literature-review-
and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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